Cas no 1203328-06-6 (N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1203328-06-6
• MF: C₁₅H₁₄FN₅O₂
• MW: 315.302365779877
• CID: 6022362
• PubChem ID: 45501798
• Update Time: 2025-07-10

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide
• N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-2-propan-2-ylpyrazole-3-carboxamide
• N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1-(propan-2-yl)-1H-pyrazole-5-carboxamide
• AKOS024496107
• N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-1-isopropyl-1H-pyrazole-5-carboxamide
• F5086-0808
• 1203328-06-6

• Inchi： 1S/C15H14FN5O2/c1-9(2)21-12(7-8-17-21)13(22)18-15-20-19-14(23-15)10-3-5-11(16)6-4-10/h3-9H,1-2H3,(H,18,20,22)
• InChI Key： ZARYSCVSRJPEIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C(NC(C2=CC=NN2C(C)C)=O)O1

Computed Properties

• Exact Mass: 315.11315287g/mol
• Monoisotopic Mass: 315.11315287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1203328-06-6)

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1203328-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities. The presence of both oxadiazole and pyrazole moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

The molecular structure of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide includes a fluorophenyl group, which is known to enhance the lipophilicity and metabolic stability of compounds. This feature is particularly valuable in the design of bioactive molecules, as it can improve their pharmacokinetic properties. Researchers are increasingly interested in this compound due to its potential role in addressing challenges related to drug resistance and target specificity, which are critical issues in modern therapeutics.

In recent years, the demand for heterocyclic compounds like N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide has surged, driven by their applications in medicinal chemistry and crop protection. The compound's ability to interact with various biological targets has made it a subject of interest in the development of new therapeutic agents and agrochemicals. Its CAS No. 1203328-06-6 is frequently searched in scientific databases, reflecting its relevance in ongoing research.

One of the key advantages of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide is its versatility. The compound can be modified to enhance its bioavailability or selectivity, making it adaptable to various research needs. For instance, its oxadiazole ring is known to exhibit antimicrobial and anti-inflammatory properties, while the pyrazole moiety contributes to its kinase inhibition potential. These attributes align with current trends in precision medicine and sustainable agriculture.

The synthesis of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide involves multi-step organic reactions, including cyclization and amide coupling. Researchers are optimizing these processes to improve yield and purity, which are critical for its commercial and industrial applications. The compound's CAS No. 1203328-06-6 is often referenced in patents and scholarly articles, highlighting its intellectual property significance.

From an environmental perspective, the use of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide in green chemistry initiatives is being explored. Its potential to serve as a biodegradable alternative in agrochemical formulations aligns with global efforts to reduce the ecological footprint of chemical products. This aspect is particularly relevant given the growing consumer demand for eco-friendly solutions.

In conclusion, N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1203328-06-6) represents a compelling area of study in both pharmaceutical and agrochemical research. Its unique structural properties, combined with its potential applications in drug development and sustainable agriculture, make it a compound of significant interest. As research progresses, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in these fields.